Cas no 320417-89-8 (Methyl 3-(5-{[(anilinocarbonyl)oxy]methyl}-2-furyl)-2-thiophenecarboxylate)

• Product Name: Methyl 3-(5-{[(anilinocarbonyl)oxy]methyl}-2-furyl)-2-thiophenecarboxylate
• CAS No: 320417-89-8
• MF: C₁₈H₁₅NO₅S
• MW: 357.380403757095
• CID: 6787197
• PubChem ID: 1480467
• Update Time: 2025-10-29

Methyl 3-(5-{[(anilinocarbonyl)oxy]methyl}-2-furyl)-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(5-(((ANILINOCARBONYL)OXY)METHYL)-2-FURYL)-2-THIOPHENECARBOXYLATE
• methyl 3-(5-{[(anilinocarbonyl)oxy]methyl}-2-furyl)-2-thiophenecarboxylate
• methyl 3-(5-{[(phenylcarbamoyl)oxy]methyl}furan-2-yl)thiophene-2-carboxylate
• 1E-073
• Bionet1_000372
• CDS1_001348
• HMS568O14
• AKOS005081918
• methyl3-(5-{[(phenylcarbamoyl)oxy]methyl}furan-2-yl)thiophene-2-carboxylate
• DivK1c_002388
• methyl 3-(5-((phenylcarbamoyloxy)methyl)furan-2-yl)thiophene-2-carboxylate
• methyl 3-[5-(phenylcarbamoyloxymethyl)furan-2-yl]thiophene-2-carboxylate
• 320417-89-8
• Methyl 3-(5-{[(anilinocarbonyl)oxy]methyl}-2-furyl)-2-thiophenecarboxylate

• Inchi： 1S/C18H15NO5S/c1-22-17(20)16-14(9-10-25-16)15-8-7-13(24-15)11-23-18(21)19-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,19,21)
• InChI Key： CZSSGBXXVPLBCS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C1=CC=C(COC(NC2C=CC=CC=2)=O)O1

Computed Properties

• Exact Mass: 357.06709375g/mol
• Monoisotopic Mass: 357.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106Ų

Additional information on Methyl 3-(5-{[(anilinocarbonyl)oxy]methyl}-2-furyl)-2-thiophenecarboxylate

Research Briefing on Methyl 3-(5-{[(anilinocarbonyl)oxy]methyl}-2-furyl)-2-thiophenecarboxylate (CAS: 320417-89-8)

Methyl 3-(5-{[(anilinocarbonyl)oxy]methyl}-2-furyl)-2-thiophenecarboxylate (CAS: 320417-89-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacological properties, and potential as a lead compound for drug development. This briefing provides an overview of the latest research findings related to this compound, highlighting its chemical characteristics, biological activity, and future research directions.

The compound features a unique structural motif combining furan and thiophene rings, which are known for their bioactivity in various pharmacological contexts. The presence of the anilinocarbonyloxy methyl group further enhances its potential for interaction with biological targets. Recent synthetic efforts have optimized the production of this compound, ensuring high purity and yield for subsequent biological evaluations. These advancements have facilitated a deeper understanding of its structure-activity relationships (SAR) and its potential as a scaffold for further derivatization.

In vitro studies have demonstrated that Methyl 3-(5-{[(anilinocarbonyl)oxy]methyl}-2-furyl)-2-thiophenecarboxylate exhibits promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and cancer progression. Specifically, it has shown inhibitory effects on key kinases and proteases, suggesting its potential as a multi-target therapeutic agent. Mechanistic studies using X-ray crystallography and molecular docking have provided insights into its binding modes, revealing interactions with active sites and allosteric pockets of target proteins.

Pharmacokinetic evaluations in animal models have indicated favorable absorption and distribution profiles, although further optimization may be required to improve metabolic stability and reduce potential off-target effects. Toxicological assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preliminary studies. These findings support its progression to more advanced preclinical development stages.

Future research directions for Methyl 3-(5-{[(anilinocarbonyl)oxy]methyl}-2-furyl)-2-thiophenecarboxylate include the exploration of its efficacy in disease models, such as cancer and chronic inflammatory conditions, as well as the development of analogs with enhanced potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications. Additionally, the integration of computational chemistry and high-throughput screening technologies will likely play a pivotal role in identifying optimal derivatives and refining its therapeutic potential.

In conclusion, Methyl 3-(5-{[(anilinocarbonyl)oxy]methyl}-2-furyl)-2-thiophenecarboxylate represents a promising candidate for drug development, with its unique chemical structure and broad biological activity offering multiple avenues for therapeutic intervention. Continued research and collaboration will be essential to fully realize its potential and address the remaining challenges in its development pathway.